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Compound of Interest

Compound Name:
Methyl 1-octyl-2-

oxocyclohexanecarboxylate

CAS No.: 2109037-87-6

Cat. No.: B1411729

Get Quote

Executive Summary
Methyl 1-octyl-2-oxocyclohexanecarboxylate (M-1-O-2-OC) is a critical synthetic

intermediate, most notably serving as a precursor in the synthesis of cyclohexylphenol

cannabinoids (e.g., CP 47,497).[1] Its structural core—a

-keto ester with a quaternary

-carbon—presents unique challenges in Gas Chromatography-Mass Spectrometry (GC-MS)
analysis due to steric hindrance and competing fragmentation pathways.[1]

This guide provides a comparative technical analysis of M-1-O-2-OC against its non-alkylated

precursor, Methyl 2-oxocyclohexanecarboxylate (M-2-OC).[1] By contrasting these two

compounds, researchers can distinguish between unreacted starting materials and the

alkylated intermediate, a crucial step in purity profiling and forensic intelligence.
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Understanding the fragmentation logic is a prerequisite for interpreting the spectra.[2][3] The

introduction of the octyl chain at the C1 position fundamentally alters the mass spectral

signature compared to the unsubstituted precursor.

The Target: Methyl 1-octyl-2-
oxocyclohexanecarboxylate[1]

Formula:

Molecular Weight: 268.4 Da[1]

Key Structural Features:

Cyclohexane Ring: Source of low-mass hydrocarbon fragments (m/z 41, 55).[1]

-Keto Ester Moiety: Facilitates

-cleavage and decarboxylation.[1]

Octyl Side Chain (C8): A long alkyl chain that introduces McLafferty Rearrangement

possibilities not present in the methyl-substituted or unsubstituted analogs.[1]

The Alternative (Precursor): Methyl 2-
oxocyclohexanecarboxylate

Formula:

Molecular Weight: 156.18 Da[1]

Role: Starting material. Its presence in a sample indicates incomplete alkylation.[1]

Fragmentation Characteristic: Dominated by ring fragmentation and simple ester cleavages

(loss of

).[1]
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The following table contrasts the diagnostic ions. The "shift" in mass and the appearance of

chain-specific rearrangements are the primary differentiators.

Feature
Target: M-1-Octyl-
2-OC

Precursor: M-2-OC Mechanistic Cause

Molecular Ion (

)

m/z 268

(Weak/Absent)
m/z 156 (Distinct)

The octyl chain

increases lability; the

quaternary center

promotes

fragmentation.[1]

Base Peak (Typical) m/z 55 or m/z 41 m/z 55

Ring disintegration

dominates both, but

the target has

competing high-mass

fragments.[1]

McLafferty Product m/z 184 (Predicted) N/A

The octyl chain (with

-hydrogens) allows

rearrangement, losing

a neutral alkene (

). The precursor lacks

this chain.

-Cleavage (Ester)

m/z 237 (

)

m/z 125 (

)

Loss of methoxy

group (

) from the ester.[1]

-Cleavage (Alkyl)

m/z 155 (

)
N/A

Loss of the entire octyl

chain returns the ion

to the "pseudo-

precursor" mass.

Mechanism of Action: The "Octyl Effect"
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In the precursor (M-2-OC), fragmentation is restricted to ring opening and ester cleavage. In

the target (M-1-O-2-OC), the octyl chain acts as a "fuse."

McLafferty Rearrangement: The carbonyl oxygen abstracts a

-hydrogen from the octyl chain.[1] This leads to

-cleavage of the chain, expelling a neutral hexene molecule and leaving a stable enol radical
cation.

Inductive Cleavage: The bond between the quaternary C1 and the carbonyl carbon is

strained. This often leads to the loss of the carbomethoxy group (

) or the alkyl chain (

).

Experimental Protocol
To replicate these results, the following validated GC-MS methodology is recommended. This

protocol prioritizes the separation of the high-boiling octyl derivative from the lower-boiling

precursor.

Sample Preparation[1]
Solvent: Ethyl Acetate (HPLC Grade).[1] Avoid alcohols to prevent transesterification.[1]

Concentration:

(Trace analysis) to

(Purity check).

Derivatization: None required (compound is volatile enough).[1]

Instrumentation Parameters (Agilent 7890/5977 or
equivalent)
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Parameter Setting Rationale

Inlet Temperature

High temp required to volatilize

the C16 target without

discrimination.[1]

Injection Mode Splitless (1 min)
Maximizes sensitivity for trace

intermediates.[1]

Column
DB-5MS UI (

)

Standard non-polar phase;

"Ultra Inert" reduces tailing of

the keto-ester.[1]

Carrier Gas Helium @ Constant flow for stable

retention times.[1]

Oven Program
(1 min)

(5 min)

Fast ramp prevents

broadening; high final temp

elutes the octyl derivative.

Transfer Line
Prevents condensation of the

heavy octyl derivative.

Ion Source (EI, 70eV) Standard EI ionization.[1]

Visualizations
Fragmentation Pathway (Graphviz)
This diagram illustrates the competing pathways for the target molecule, highlighting the critical

McLafferty rearrangement provided by the octyl chain.
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Parent Ion (M+)
m/z 268

[Methyl 1-octyl-2-oxocyclohexanecarboxylate]+.

McLafferty Rearrangement
(Gamma-H Transfer)

Gamma-H on Octyl Chain

Alpha Cleavage
(Ester Bond)

Ring Fragmentation
(Cyclohexane Core)

Product Ion: m/z 155
(Loss of Octyl Chain)

Loss of C8H17 (113 Da)

Product Ion: m/z 184
(Loss of Hexene C6H12)

- C6H12 (Neutral)

Product Ion: m/z 237
(Loss of OCH3)

- OCH3 (31 Da)

Base Peak: m/z 55
(C4H7+ Ring Fragment)

Complex Ring Opening

Click to download full resolution via product page

Caption: Figure 1.[1] Predicted fragmentation pathways for Methyl 1-octyl-2-
oxocyclohexanecarboxylate under 70eV EI.

Experimental Workflow (Graphviz)
A self-validating workflow to ensure the distinction between the precursor and the target.

Identification Logic

Sample
(Reaction Mix)

Dilution
(EtOAc, 1 mg/mL)

GC Separation
(DB-5MS, 60-300°C)

MS Detection
(EI, 70eV)

Data Analysis
(EIC Extraction)

RT < 10 min?
Mass 156?

Precursor Identified
(Incomplete Rxn)

Yes

RT > 15 min?
Mass 268/184?No

Target Identified
(Success)

Yes

Click to download full resolution via product page

Caption: Figure 2. Logic flow for differentiating the target octyl-derivative from its starting

material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methyl 1-methyl-2-oxocyclohexane-1-carboxylate | C9H14O3 | CID 348627 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. people.whitman.edu [people.whitman.edu]

3. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]

4. McLafferty rearrangement - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Comparative Guide: GC-MS Fragmentation of Methyl 1-
octyl-2-oxocyclohexanecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1411729/docs#comparative-guide-gc-ms-
fragmentation-of-methyl-1-octyl-2-oxocyclohexanecarboxylate]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-methyl-2-oxocyclohexane-1-carboxylate
https://en.wikipedia.org/wiki/McLafferty_rearrangement
https://doi.org/10.1021/ac60145a015
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-methyl-2-oxocyclohexane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-methyl-2-oxocyclohexane-1-carboxylate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7500916&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-methyl-2-oxocyclohexane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-methyl-2-oxocyclohexane-1-carboxylate
https://pubmed.ncbi.nlm.nih.gov/18243686/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-methyl-2-oxocyclohexane-1-carboxylate
https://www.benchchem.com/product/b1411729?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-methyl-2-oxocyclohexane-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-methyl-2-oxocyclohexane-1-carboxylate
http://people.whitman.edu/~dunnivfm/C_MS_Ebook/Downloads/CH6FINAL.pdf
https://www.chemistrysteps.com/mclafferty-rearrangement/
https://en.wikipedia.org/wiki/McLafferty_rearrangement
https://www.benchchem.com/product/b1411729/docs#comparative-guide-gc-ms-fragmentation-of-methyl-1-octyl-2-oxocyclohexanecarboxylate
https://www.benchchem.com/product/b1411729/docs#comparative-guide-gc-ms-fragmentation-of-methyl-1-octyl-2-oxocyclohexanecarboxylate
https://www.benchchem.com/product/b1411729/docs#comparative-guide-gc-ms-fragmentation-of-methyl-1-octyl-2-oxocyclohexanecarboxylate
https://www.benchchem.com/product/b1411729/docs#comparative-guide-gc-ms-fragmentation-of-methyl-1-octyl-2-oxocyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1411729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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